CXCR Antagonist
  • Nicotinamide N-oxide
    Nicotinamide N-oxide
    • Cat. No.:
    • B030751
    • CAS No.:
    • 1986-81-8
    • Molecular Formula:
    • C6H6N2O2
    • Molecular Weight:
    • 138.12 g/mol
    Description
    Nicotinamide N-oxide is a member of pyridines.
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  • CTCE-9908
    CTCE-9908
    • Cat. No.:
    • B549418
    • CAS No.:
    • 1030384-98-5
    • Molecular Formula:
    • C86H147N27O23
    • Molecular Weight:
    • 1927.3 g/mol
    Description
    SDF-1 Receptor Antagonist PTX-9908 is a stromal cell-derived factor 1 (SDF-1;  CXCL12) analog and inhibitor of C-X-C chemokine receptor type 4 (CXCR4), with potential antineoplastic activity. Upon administr...
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  • Elubrixin Tosylate
    Elubrixin Tosylate
    • Cat. No.:
    • B1260577
    • CAS No.:
    • 960495-43-6
    • Molecular Formula:
    • C24H25Cl2FN4O7S2
    • Molecular Weight:
    • 635.5 g/mol
    Description
    ELUBRIXIN TOSYLATE is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • Elubrixin
    Elubrixin
    • Cat. No.:
    • B1671188
    • CAS No.:
    • 688763-64-6
    • Molecular Formula:
    • C17H17Cl2FN4O4S
    • Molecular Weight:
    • 463.3 g/mol
    Description
    Elubrixin has been used in trials studying the treatment of Cystic Fibrosis, Colitis, Ulcerative, and Chronic Obstructive Pulmonary Disease (COPD).
    ELUBRIXIN is a small molecule drug with a maximum clinical t...
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  • Elubrixin HCl
    Elubrixin HCl
    • Cat. No.:
    • B1671189
    • CAS No.:
    • 688763-65-7
    • Molecular Formula:
    • C17H18Cl3FN4O4S
    • Molecular Weight:
    • 499.8 g/mol
    Description
    Elubrixin, also known as SB-656933 or SB-656933-AAF, is a interleukin 8 inhibitor and CXCR2 selective antagonist, which is potentially useful for Inflammatory bowel disease therapies. Elubrixin inhibits ex vivo ...
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  • KRH-1636
    KRH-1636
    • Cat. No.:
    • B1673773
    • CAS No.:
    • 568526-77-2
    • Molecular Formula:
    • C32H37N7O2
    • Molecular Weight:
    • 551.7 g/mol
    Description
    structure in first source
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  • Plerixafor
    Plerixafor
    • Cat. No.:
    • B1678892
    • CAS No.:
    • 110078-46-1
    • Molecular Formula:
    • C28H54N8
    • Molecular Weight:
    • 502.8 g/mol
    Description
    Plerixafor is an azamacrocycle consisting of two cyclam rings connected by a 1,4-phenylenebis(methylene) linker. It is a CXCR4 chemokine receptor antagonist and a hematopoietic stem cell mobilizer. It is used in...
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  • (Rac)-SCH 563705
    (Rac)-SCH 563705
    • Cat. No.:
    • B1680915
    • CAS No.:
    • 473728-58-4
    • Molecular Formula:
    • C23H27N3O5
    • Molecular Weight:
    • 425.5 g/mol
    Description
    SCH 563705 is a CXCR2/CXCR1 antagonist. SCH563705 selectively reduced the peripheral blood neutrophil frequency, and caused an elevation in the CXCR2 ligand CXCL1. SCH-563705 may have therapeutic potential for...
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  • CXCR3 antagonist 1
    CXCR3 antagonist 1
    • Cat. No.:
    • B2690052
    • CAS No.:
    • Molecular Formula:
    • C30H32Cl3N5O3
    • Molecular Weight:
    • 617.0 g/mol
    Description
    CXCR3 antagonist 6c is an antagonist of chemokine (C-X-C motif) receptor 3 (CXCR3). It inhibits calcium mobilization induced by chemokine (C-X-C motif) ligand 11 (CXCL11) in HEK293 cells expressing the human rec...
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  • Mavorixafor
    Mavorixafor
    • Cat. No.:
    • B7934478
    • CAS No.:
    • 690656-53-2
    • Molecular Formula:
    • C21H27N5
    • Molecular Weight:
    • 349.5 g/mol
    Description
    AMD 070 is an aminoquinoline.
    AMD-070 is a small molecule drug candidate that belongs to a new investigational class of anti-HIV drugs known as entry (fusion) inhibitors. Currently there is only one FDA-appro...
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